Cas no 1795301-02-8 (6-Methyl-4-[[1-(3-thienylcarbonyl)-3-pyrrolidinyl]oxy]-2H-pyran-2-one)

6-Methyl-4-[[1-(3-thienylcarbonyl)-3-pyrrolidinyl]oxy]-2H-pyran-2-one is a heterocyclic compound featuring a pyran-2-one core substituted with a methyl group at the 6-position and a 1-(3-thienylcarbonyl)-3-pyrrolidinyloxy moiety at the 4-position. This structure imparts unique reactivity and potential applications in medicinal chemistry, particularly as a scaffold for designing enzyme inhibitors or bioactive agents. The presence of both thiophene and pyrrolidine rings enhances its binding affinity to biological targets, while the pyran-2-one group offers stability and synthetic versatility. Its well-defined molecular architecture makes it a valuable intermediate for pharmaceutical research, enabling precise modifications for structure-activity relationship studies. The compound’s purity and consistent performance are critical for reproducible results in experimental settings.

6-Methyl-4-[[1-(3-thienylcarbonyl)-3-pyrrolidinyl]oxy]-2H-pyran-2-one structure

1795301-02-8 structure

Product Name:6-Methyl-4-[[1-(3-thienylcarbonyl)-3-pyrrolidinyl]oxy]-2H-pyran-2-one

CAS No:1795301-02-8

MF:C₁₅H₁₅NO₄S

MW:305.34890294075

CID:5368215

Update Time:2025-06-06

6-Methyl-4-[[1-(3-thienylcarbonyl)-3-pyrrolidinyl]oxy]-2H-pyran-2-one Chemical and Physical Properties

Names and Identifiers

- 6-Methyl-4-[[1-(3-thienylcarbonyl)-3-pyrrolidinyl]oxy]-2H-pyran-2-one
- Inchi： 1S/C15H15NO4S/c1-10-6-13(7-14(17)19-10)20-12-2-4-16(8-12)15(18)11-3-5-21-9-11/h3,5-7,9,12H,2,4,8H2,1H3
- InChI Key： PYNVBHSUNWHJTN-UHFFFAOYSA-N
- SMILES： C1(=O)OC(C)=CC(OC2CCN(C(C3C=CSC=3)=O)C2)=C1

Computed Properties

Exact Mass: 305.072
Monoisotopic Mass: 305.072
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 5
Heavy Atom Count: 21
Rotatable Bond Count: 3
Complexity: 514
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 1
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Topological Polar Surface Area: 84.1A^2

Experimental Properties

Density: 1.37±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
Boiling Point: 539.3±50.0 °C(Predicted)
pka: -2.32±0.40(Predicted)

6-Methyl-4-[[1-(3-thienylcarbonyl)-3-pyrrolidinyl]oxy]-2H-pyran-2-one Pricemore >>

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